Cas no 921922-98-7 (2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 921922-98-7
• MF: C₂₄H₃₁BrN₄O
• MW: 471.433144807816
• CID: 6423967
• PubChem ID: 44025024
• Update Time: 2025-07-09

2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• 2-bromo-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• AKOS024636784
• F2292-0380
• 921922-98-7
• 2-bromo-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 2-bromo-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• Inchi： 1S/C24H31BrN4O/c1-27-12-14-29(15-13-27)23(17-26-24(30)20-7-3-4-8-21(20)25)19-9-10-22-18(16-19)6-5-11-28(22)2/h3-4,7-10,16,23H,5-6,11-15,17H2,1-2H3,(H,26,30)
• InChI Key： OJENZIPGHYTLCS-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCN(C)CC1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 470.16812g/mol
• Monoisotopic Mass: 470.16812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Introduction to 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS No. 921922-98-7) and Its Applications in Modern Chemical Biology

2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide, identified by the CAS number 921922-98-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic development. The structural composition of this compound incorporates a brominated benzamide core, linked to a 1-methylated tetrahydroquinoline moiety and a 4-methylpiperazine side chain, which collectively contribute to its unique pharmacological properties.

The brominated benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often employed in the design of kinase inhibitors and other enzyme-targeting agents. The presence of the bromine atom enhances the lipophilicity of the molecule, facilitating better cell membrane penetration and thus improving bioavailability. This feature is particularly crucial in the development of small-molecule drugs that require efficient delivery to their target sites within the body.

Complementing the benzamide core is the 1-methylated tetrahydroquinoline group, a scaffold frequently encountered in bioactive natural products and synthetic drug candidates. Tetrahydroquinoline derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methylation at the 1-position modulates the electronic properties of the ring system, potentially influencing both binding affinity and metabolic stability. This structural feature makes 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide an intriguing subject for structure-activity relationship (SAR) studies.

The third key component of this compound is the 4-methylpiperazine side chain. Piperazine derivatives are widely recognized for their role as pharmacological intermediates due to their ability to modulate neurotransmitter systems. Specifically, 4-substituted piperazines are commonly found in drugs that target serotonin receptors (e.g., SSRIs), dopamine receptors (e.g., antipsychotics), and histamine receptors. The presence of a methyl group at the 4-position further fine-tunes the pharmacokinetic profile of the molecule by influencing its solubility and metabolic clearance.

The synergistic interplay between these three pharmacophoric elements—brominated benzamide, 1-methylated tetrahydroquinoline, and 4-methylpiperazine—suggests that CAS No. 921922-98-7 may exhibit multifaceted biological activities. Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to hypothesize potential targets for this compound based on its structural features. For instance, docking studies suggest that it may interact with protein kinases involved in cell signaling pathways relevant to cancer progression.

In light of current research trends, there is growing interest in developing molecules that can simultaneously modulate multiple targets or engage allosteric binding sites on proteins. The complex architecture of 2-bromo-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide positions it as a candidate for such multitarget-directed ligands (MTDLs). Such compounds have shown promise in preclinical studies by offering enhanced therapeutic efficacy with reduced side effects compared to traditional monotherapies.

Moreover, the benzamide moiety has been increasingly explored for its potential role in modulating inflammatory responses through interaction with nuclear factor kappa B (NFκB) signaling pathways. Given that NFκB dysregulation is implicated in various chronic inflammatory diseases and cancer, compounds like CAS No. 921922-98-7 could serve as valuable tools for dissecting disease mechanisms and developing novel therapeutic strategies.

The tetrahydroquinoline scaffold also warrants attention due to its structural similarity to several known bioactive alkaloids found in nature. These natural products have served as inspiration for synthetic chemists seeking to develop novel therapeutics with improved pharmacological profiles. By incorporating modifications such as methylation or halogenation—features present in our target compound—researchers can fine-tune both potency and selectivity while maintaining favorable physicochemical properties. Recent publications highlight the importance of optimizing solubility and metabolic stability when designing new drug candidates. The combination of lipophilic groups (e.g., bromine) balanced by polar functionalities (e.g., piperazine nitrogen atoms) helps achieve an optimal balance between membrane permeability and aqueous solubility—a critical factor determining oral bioavailability. This design principle is particularly relevant when considering routes of administration beyond oral delivery methods such as intravenous injection or topical application. The synthesis of complex molecules like CAS No 921922 987 requires meticulous planning at both laboratory-scale production levels where purity must be maintained throughout multi-step sequences; industrial-scale manufacturing where cost-effectiveness becomes paramount; regulatory compliance ensuring safety profiles meet stringent guidelines before clinical evaluation becomes possible; finally commercialization once efficacy has been demonstrated across diverse populations worldwide